Cas no 1823630-99-4 (1-(3,4-Difluoro-5-methoxyphenyl)-1-cyclopropyl ethanol)

• Product Name: 1-(3,4-Difluoro-5-methoxyphenyl)-1-cyclopropyl ethanol
• CAS No: 1823630-99-4
• MF: C₁₂H₁₄F₂O₂
• MW: 228.235170841217
• MDL: MFCD27953065
• CID: 5191920
• Update Time: 2026-03-05

1-(3,4-Difluoro-5-methoxyphenyl)-1-cyclopropyl ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Difluoro-5-methoxyphenyl)-1-cyclopropyl ethanol
• Benzenemethanol, α-cyclopropyl-3,4-difluoro-5-methoxy-α-methyl-

• MDL： MFCD27953065
• Inchi： 1S/C12H14F2O2/c1-12(15,7-3-4-7)8-5-9(13)11(14)10(6-8)16-2/h5-7,15H,3-4H2,1-2H3
• InChI Key： KADBKOALHQRUQH-UHFFFAOYSA-N
• SMILES： C1(C(C2CC2)(C)O)=CC(OC)=C(F)C(F)=C1

Experimental Properties

• Density: 1.276±0.06 g/cm3(Predicted)
• Boiling Point: 295.5±40.0 °C(Predicted)
• pka: 13?+-.0.29(Predicted)

Additional information on 1-(3,4-Difluoro-5-methoxyphenyl)-1-cyclopropyl ethanol

1-(3,4-Difluoro-5-methoxyphenyl)-1-cyclopropyl ethanol: A Comprehensive Overview

1-(3,4-Difluoro-5-methoxyphenyl)-1-cyclopropyl ethanol (CAS No. 1823630-99-4) is a complex organic compound with a unique structure that combines a cyclopropyl group and a substituted phenol moiety. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials. The molecule's structure is characterized by a cyclopropyl ring attached to an ethanol group, which is further connected to a phenol ring substituted with fluorine and methoxy groups at the 3, 4, and 5 positions, respectively.

The synthesis of 1-(3,4-Difluoro-5-methoxyphenyl)-1-cyclopropyl ethanol involves a series of carefully designed organic reactions. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the cyclopropyl ring, which is a key feature of this compound. Researchers have employed transition metal catalysts, such as palladium and rhodium complexes, to achieve high yields and enantioselectivity in the formation of the cyclopropane ring. These methods not only enhance the compound's purity but also pave the way for its large-scale production for industrial applications.

The phenol moiety in this compound plays a crucial role in its chemical reactivity and biological activity. The presence of fluorine atoms at the 3 and 4 positions introduces electron-withdrawing effects, which can influence the compound's ability to interact with biological targets such as enzymes and receptors. Similarly, the methoxy group at the 5 position contributes to the molecule's hydrophilicity, making it more soluble in polar solvents and potentially more bioavailable when used as a drug candidate.

Recent studies have highlighted the potential of 1-(3,4-Difluoro-5-methoxyphenyl)-1-cyclopropyl ethanol as a lead compound in drug discovery. Its ability to modulate cellular signaling pathways has been explored in various disease models, including cancer and neurodegenerative disorders. For instance, researchers have reported that this compound exhibits selective inhibition against certain kinases involved in tumor progression. These findings suggest that it could serve as a foundation for developing novel therapeutic agents with high specificity and efficacy.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The cyclopropyl group's strained ring system makes it an attractive candidate for use in polymer synthesis and nanotechnology. Recent experiments have demonstrated that incorporating this compound into polymer matrices can enhance their mechanical properties and thermal stability. Such applications underscore its versatility across multiple scientific disciplines.

The development of efficient analytical techniques has been instrumental in characterizing 1-(3,4-Difluoro-5-methoxyphenyl)-1-cyclopropyl ethanol's physical and chemical properties. Advanced spectroscopic methods, such as nuclear magnetic resonance (NMR) and mass spectrometry (MS), have provided detailed insights into its molecular structure and stability. Furthermore, computational chemistry tools have been employed to predict its electronic properties and reactivity under various conditions.

As research on this compound continues to expand, its potential applications are becoming increasingly diverse. From drug discovery to materials innovation, 1-(3,4-Difluoro-5-methoxyphenyl)-1-cyclopropyl ethanol represents a promising avenue for scientific exploration. Its unique combination of structural features makes it an invaluable tool for advancing our understanding of complex chemical systems and their practical applications.